VAN GEL B
Description
Historical Context of Smectite Clays (B1170129) in Industrial and Academic Chemistry
The use of clays by humans dates back thousands of years, with early applications in pottery and construction. numberanalytics.comresearchgate.net Smectite clays, a prominent group within the broader category of clays, have a long and varied history in both industrial and academic settings. vanderbiltminerals.comsemineral.es Their unique properties, such as high surface area and cation exchange capacity, have made them valuable in a wide range of applications. numberanalytics.comresearchgate.net
Historically, smectite clays were utilized for their adsorbent and decolorizing capabilities. researchgate.net In ancient times, they were employed for bleaching fleece and clothes. semineral.es The term "fuller's earth," often used for certain clay minerals, is derived from the historical practice of removing oil from cloth. semineral.es
In more recent history, the industrial applications of smectite clays have expanded significantly. They have become crucial components in drilling fluids for the oil industry, as well as in the manufacturing of ceramics, paper, and nanocomposite materials. researchgate.netuu.nl In the realm of academic chemistry, the layered structure and ion-exchange properties of smectites have made them a subject of intense study, particularly in the context of catalysis and adsorption. numberanalytics.comresearchgate.net The ability to modify the surface of these clays has opened up avenues for creating materials with tailored properties for specific chemical processes. numberanalytics.com
Evolution of Scientific Understanding of Magnesium Aluminum Silicate (B1173343) Rheology
Magnesium aluminum silicate, the primary component of VAN GEL B, is a type of smectite clay with a complex rheological behavior that has been the subject of scientific investigation for many years. specialchem.comkoreascience.krdaneshyari.com The scientific understanding of its rheology has evolved from early empirical observations to more sophisticated models that explain its behavior at a molecular level.
Initially, the focus was on the macroscopic properties of magnesium aluminum silicate dispersions, such as their viscosity and ability to form gels. uu.nl Early researchers recognized that these clays could form stable suspensions and emulsions, making them valuable as stabilizers. vanderbiltminerals.comcheb.lt The thixotropic nature of these dispersions, where they exhibit a decrease in viscosity when subjected to shear stress and then return to a more viscous state at rest, was a key area of interest. nih.gov
Over time, scientific inquiry delved into the underlying mechanisms responsible for these rheological properties. It was discovered that the layered structure of magnesium aluminum silicate particles, with their negatively charged faces and positively charged edges, leads to the formation of a "house of cards" structure in aqueous dispersions. uu.nl This structure is responsible for the gel formation and shear-thinning behavior observed.
Further research has explored the interactions between magnesium aluminum silicate and other substances, such as polymers. epa.govnih.gov Studies have shown that combining magnesium aluminum silicate with polymers like xanthan gum can lead to synergistic effects, resulting in enhanced thickening and stabilizing properties. vanderbiltminerals.comepa.govcovalo.comasharrison.com.au This understanding has been crucial for optimizing formulations in various industrial applications. More recent investigations have utilized advanced techniques to study the nanoparticle and colloidal nature of magnesium aluminum silicate, providing a deeper understanding of its behavior in complex systems. daneshyari.comscientific.net
Contemporary Research Paradigms and Significance of this compound in Colloidal Science
In contemporary colloidal science, this compound and other magnesium aluminum silicates are at the forefront of research into soft matter and complex fluids. scielo.org.mx The ability of these materials to form colloidal gels at low concentrations makes them ideal model systems for studying the fundamental principles of gelation and network formation. researchgate.netresearchgate.netpnas.orguu.nlaip.org
Current research paradigms focus on several key areas:
Controlling Microstructure: Scientists are exploring ways to control the microstructure of colloidal gels formed from materials like this compound. By manipulating factors such as particle concentration, ionic strength, and the presence of other molecules, it is possible to create gels with different structural and mechanical properties. nih.gov
Thermodynamic Principles of Gelation: There is a significant effort to understand the thermodynamic principles that govern the formation of colloidal gels. acs.org This includes studying the phase behavior of these systems and identifying the conditions under which gelation is likely to occur.
Applications in Advanced Materials: The unique properties of this compound and similar materials are being harnessed to develop advanced materials with novel functionalities. For example, their use in creating nanocomposites and as rheological modifiers in high-performance materials is an active area of research. daneshyari.comscientific.net
Interaction with Other Colloids: The behavior of smectite clays in mixed suspensions with other nanoparticles of varying shapes and charges is a burgeoning field of study. uu.nl Understanding these interactions is crucial for designing complex formulations with tailored properties.
The significance of this compound in colloidal science lies in its versatility and its ability to serve as a model system for understanding complex colloidal phenomena. scielo.org.mx Its well-defined chemical composition and physical properties make it an excellent tool for researchers seeking to unravel the intricacies of colloidal gels and their applications. specialchem.comvanderbiltchemicals.com
Data Tables
Typical Properties of this compound
| Property | Value |
| Chemical Composition | Magnesium Aluminum Silicate specialchem.com |
| Appearance | Granules/Powder covalo.com |
| Color | Off-white covalo.com |
| Viscosity (4% Dispersion) | 300-900 cps cheb.lt |
| pH Range for Application | 2 to 13 cheb.lt |
Properties
CAS No. |
12199-37-0 |
|---|---|
Molecular Formula |
C33H57CrO6 |
Origin of Product |
United States |
Synthesis, Purification, and Structural Modification of Smectite Clays Analogous to Van Gel B
Methodologies for the Preparation and Refinement of Magnesium Aluminum Silicates
The production of high-quality magnesium aluminum silicates involves two critical stages: synthesis of the fundamental layered structure and subsequent purification to enhance its desirable colloidal characteristics.
Hydrothermal and Sol-Gel Synthesis Routes for Layered Silicates
The synthesis of layered silicates like magnesium aluminum silicate (B1173343) can be achieved through several methods, with hydrothermal and sol-gel routes being the most prominent. numberanalytics.comevitachem.com These techniques allow for the creation of synthetic clays (B1170129) with controlled properties, often mimicking or enhancing those of natural minerals. scielo.br
Hydrothermal synthesis involves the crystallization of precursor materials from an aqueous solution at elevated temperatures and pressures. evitachem.com For magnesium aluminum silicates, this typically entails reacting magnesium and aluminum salts with a silicate source under controlled conditions. evitachem.com The key parameters influencing the final product's characteristics include temperature, pressure, reaction time, and the pH of the reaction mixture. geologyscience.ruresearchgate.net Research has shown that the presence of magnesium ions is often crucial for the formation of smectites, even in varieties with low magnesium content. cambridge.org While moderate hydrothermal conditions have proven successful in producing high-purity smectites like beidellite, the synthesis of high-purity montmorillonite (B579905) remains a challenge. cambridge.org
Sol-gel synthesis offers an alternative route, involving the transition of a solution of precursors into a gel-like network. numberanalytics.comevitachem.com This method typically uses metal alkoxides and silicate precursors that undergo hydrolysis and condensation reactions to form the layered silicate structure. numberanalytics.com The sol-gel process provides excellent control over the chemical composition and microstructure of the final product. researchgate.net
| Feature | Hydrothermal Synthesis | Sol-Gel Synthesis |
| Principle | Crystallization from hot aqueous solutions under pressure. evitachem.com | Formation of a solid network from a colloidal solution. numberanalytics.comevitachem.com |
| Precursors | Metal salts and silicate sources. numberanalytics.comevitachem.com | Metal alkoxides and silicate precursors. numberanalytics.com |
| Advantages | Can produce highly crystalline materials. cambridge.org | Excellent control over composition and microstructure. researchgate.net |
| Challenges | Achieving high purity for certain smectite types can be difficult. cambridge.org | May require careful control of reaction conditions to avoid amorphous products. |
Purification Techniques for Enhanced Colloidal Properties
Naturally occurring smectite clays often contain impurities such as quartz, calcite, and other minerals that can negatively impact their colloidal properties. geologyscience.rugoogle.com Therefore, purification is a critical step in producing high-grade magnesium aluminum silicate. The primary goal of purification is to remove these non-clay minerals and enhance the swelling and gelling characteristics of the smectite. researchgate.net
Common purification methods include:
Sedimentation and Centrifugation: These techniques exploit the differences in particle size and density between the smectite clay and impurities. By dispersing the raw clay in water, the larger and denser impurity particles settle out more quickly, allowing for their separation. google.com Fractional centrifugation can further refine the clay by separating particles based on their settling rates in a centrifugal field. mdpi.com
Chemical Treatment: Acid washing, typically with hydrochloric or sulfuric acid, can be used to dissolve carbonate impurities like calcite. epa.govgoogle.co.zm This is often followed by washing to remove excess acid and soluble salts. google.co.zm
Ion Exchange: The colloidal properties of smectite clays are highly dependent on the nature of the exchangeable cations in their interlayer space. Converting the clay to a sodium-exchanged form, often by treatment with a sodium salt like sodium carbonate, can significantly improve its swelling and viscosity-building capabilities. google.comjournalssystem.com
The effectiveness of purification can be assessed by measuring parameters such as the cation exchange capacity (CEC), surface area, and the rheological properties of the purified clay dispersions. mdpi.comjournalssystem.com
Strategies for Chemical and Structural Derivatization
Beyond synthesis and purification, the properties of smectite clays can be further tailored through chemical and structural modifications. These strategies aim to alter the surface chemistry and the arrangement of the clay platelets to achieve specific functionalities.
Surface Functionalization of Clay Platelets
The surfaces of smectite clay platelets possess a net negative charge due to isomorphic substitutions within their crystal lattice. elementis.com This charge is balanced by exchangeable cations on the platelet surfaces. elementis.com This inherent characteristic allows for surface functionalization through ion exchange with organic cations, a process that can transform the hydrophilic clay surface into a hydrophobic one. researcher.lifecambridge.org This modification is crucial for the compatibility of the clay with organic polymers in the production of nanocomposites. google.com
Organosilanes are another class of molecules used for the surface modification of smectite clays. scielo.br These molecules can react with the hydroxyl groups on the clay surface, grafting organic functionalities onto the platelets. This approach has been used to introduce various chemical groups, such as thiol groups, onto the clay surface. scielo.br
Intercalation and Exfoliation Methods
Intercalation refers to the insertion of molecules or ions into the interlayer space of the smectite clay, causing the layers to expand. numberanalytics.com This can be achieved by exposing the clay to solutions containing the desired intercalating agent. researchgate.net The choice of intercalating agent and the process conditions determine the degree of interlayer expansion.
Exfoliation is the complete separation of the individual clay platelets from each other. rsc.org This process leads to the dispersion of nanoscale platelets within a matrix, such as a polymer. acs.org Exfoliation can be promoted by first intercalating the clay with large organic molecules, which increases the interlayer spacing and weakens the forces holding the platelets together. google.com Subsequent application of shear, for instance, during melt processing with a polymer, can then lead to the full separation of the platelets. researchgate.netacs.org The degree of exfoliation is influenced by factors such as the nature of the organic modification, the polarity of the surrounding medium, and the processing conditions. rsc.org
| Strategy | Description | Primary Effect |
| Surface Functionalization | Ion exchange with organic cations or grafting of organosilanes. scielo.brresearcher.lifecambridge.org | Alters surface chemistry (e.g., from hydrophilic to hydrophobic). rsc.org |
| Intercalation | Insertion of molecules or ions between clay layers. numberanalytics.com | Increases interlayer spacing. nih.gov |
| Exfoliation | Complete separation of individual clay platelets. rsc.org | Dispersion of nanoscale platelets in a matrix. acs.org |
Green Chemistry Approaches in Smectite Clay Processing
The principles of green chemistry are increasingly being applied to the processing of smectite clays to minimize environmental impact. This includes the use of more environmentally friendly reagents and processes.
Solvent-free synthesis methods, such as mechanochemical synthesis, offer a greener alternative to traditional solvent-based approaches. researchgate.net Microwave-assisted synthesis is another technique that can reduce reaction times and energy consumption. aidic.it
In the context of purification, there is a focus on developing more efficient and less resource-intensive methods. For instance, optimizing water usage during washing and sedimentation steps is a key consideration. epa.gov
Furthermore, the use of clays as catalysts in organic reactions is a significant area of green chemistry. Their ability to act as solid acids can replace corrosive and hazardous liquid acids in various chemical transformations. ias.ac.in
The development and application of these green chemistry principles are essential for the sustainable production and utilization of smectite clays like VAN GEL B.
Mechanistic Investigations of Van Gel B S Rheological and Colloidal Behavior
Mechanisms of Gel Formation and Thixotropy in Aqueous Systems
The gelation and thixotropic nature of VAN GEL B dispersions are defining characteristics. vanderbiltminerals.comcamsi-x.com Thixotropy is the phenomenon where a gel becomes fluid when agitated or stressed, and returns to a gel state when at rest. bcchemstore.comaip.org This reversible, time-dependent process is crucial for applications requiring both stability during storage and ease of application, such as in paints and cleaners. camsi-x.comcheb.lt
Aqueous dispersions of this compound at concentrations above 3% are thixotropic. phexcom.com At concentrations of 4-5%, they form thick colloidal sols, and by 10%, they become firm gels. phexcom.com This gel formation is a result of the establishment of a three-dimensional network of clay particles. rbhltd.comitn.pt The process is not significantly affected by temperature and does not require heating to achieve hydration and gelation. woschemi.com
The thixotropic recovery is a key performance indicator. It involves two main stages: a rapid relaxation of particle orientations followed by a slower aggregation process that rebuilds the gel structure. aip.org This recovery can be remarkably fast, sometimes occurring in less than 0.2 seconds after shear is removed, which is vital for preventing sagging in coatings. rbhltd.com
Role of Inter-particle Interactions (e.g., Electrostatic, Van der Waals, Hydrogen Bonding)
The formation of the gel network is governed by a balance of attractive and repulsive forces between the clay platelets. researchgate.netfrontiersin.org Smectite clay particles in dispersion have localized heterogeneous charges, leading to simultaneous repulsive (Electric Double Layer - EDL) and attractive (positive-to-negative charge) forces. cambridge.org
Electrostatic Interactions : The faces of smectite platelets are typically negatively charged, while the edges can be slightly positive, especially in neutral to acidic conditions. This charge difference leads to face-to-edge electrostatic attractions, which are a primary mechanism for building the "house of cards" structure characteristic of these gels. itn.pt The repulsion between the negatively charged faces (EDL repulsion) keeps the platelets separated, creating an open and voluminous structure that entraps water. cambridge.orgresearchgate.net
Hydrogen Bonding : While less dominant than electrostatic forces, hydrogen bonding, potentially via water bridges, can occur between the clay platelets, further contributing to the gel structure. itn.pt
The interplay of these forces is dynamic. When shear is applied, the structure breaks down, and repulsive forces may dominate, leading to a dispersed, low-viscosity state. researchgate.net When at rest, the attractive forces re-establish the network, causing the viscosity to increase over time. woschemi.comresearchgate.net
Network Formation and Microstructure Development in Dispersions
When this compound is properly hydrated, the individual smectite platelets delaminate and disperse. vanderbiltminerals.com These platelets, which are composed of thousands of sub-micron-sized particles, interact to form a three-dimensional colloidal structure. cheb.lt This is often described as a "house of cards" network, where the platelets are connected in an asymmetric, edge-to-face fashion. itn.ptmixeonchina.com
This network immobilizes the continuous water phase, resulting in the characteristic gel structure and high yield value. itn.pt The development of this microstructure is a time-dependent process as particles rearrange to find a state of minimum free energy. researchgate.net Studies have shown that thixotropy is a process where a dispersed structure transforms into a more organized, flocculent structure through particle movement and the homogenization of pore sizes. researchgate.net The efficiency of this network formation allows this compound to create stable gels at very low solid concentrations, typically between 0.5% and 3%. rbhltd.comvanderbiltminerals.com
The stability of this network at rest is what allows this compound to be an excellent suspending agent, preventing the settling of denser particles in a formulation. rbhltd.comvanderbiltminerals.com When shear is applied (e.g., by brushing, pumping, or spraying), the network is completely and reversibly broken down, resulting in a very low viscosity that allows for easy application. aip.orgrbhltd.com
Synergistic Rheological Effects with Organic Polymers and Thickeners
This compound is frequently used in combination with organic polymers and thickeners like xanthan gum or carboxymethylcellulose (CMC) to achieve enhanced rheological properties. vanderbiltminerals.comcovalo.com This synergy results in viscosity and stability that are greater than the sum of the individual components. vanderbiltminerals.com
Such combinations allow formulators to fine-tune the rheological profile of a product, balancing suspension stability with desired flow characteristics. vanderbiltminerals.com For example, the combination can impart a significant yield value to systems that are thickened with high-efficiency polymers, which may not provide sufficient anti-settling properties on their own. vanderbiltminerals.comvanderbiltminerals.com
Molecular Interactions in Mixed Colloidal Systems
The synergistic effects arise from specific molecular interactions between the anionic smectite clay platelets and the organic polymer chains. vanderbiltminerals.com
Adsorption and Bridging : Hydrophilic polymers can displace water from the clay surface and bind to it. psu.edu Long-chain polymers can adsorb onto the surfaces of multiple clay platelets simultaneously, forming "bridges" between them. This bridging action reinforces the three-dimensional network, making it more robust.
Protective Colloid Action : Organic polymers can act as protective colloids, wrapping around the clay particles. This action improves the clay's stability in the presence of electrolytes and surfactants, which might otherwise disrupt the clay's colloidal structure. vanderbiltminerals.comvanderbiltminerals.com
Intercalation : In some cases, polymer chains can insert themselves between the individual silicate (B1173343) layers of the clay platelets, a process known as intercalation. acs.orggeoscienceworld.org This can further modify the clay's properties and its interaction with the surrounding medium.
The nature of these interactions depends on the specific polymer used. For instance, the anionic carboxylate groups on xanthan gum are thought to interact with the slightly positive edges of the smectite platelets. researchgate.net
Enhanced Viscosity and Yield Value Mechanisms
The combination of this compound with polymers leads to a significant increase in both viscosity and yield value through several mechanisms. vanderbiltminerals.comvanderbiltminerals.com The polymer chains become integrated into the clay's "house of cards" network, effectively reinforcing it. vanderbiltminerals.com
The long polymer chains create a more interconnected and extensive network than the clay could form alone. This enhanced network is more resistant to deformation, which translates to a higher yield value—the minimum stress required to initiate flow. This is crucial for preventing settling and syneresis (the separation of liquid from a gel). vanderbiltminerals.comrbhltd.com
The viscosity is also synergistically increased. researchgate.net The combined network of clay platelets and polymer chains entraps water more effectively and creates greater resistance to flow. This effect is particularly notable with xanthan gum, where specific ratios of clay to gum (e.g., between 1:2 and 1:9 of xanthan gum to magnesium aluminum silicate) produce optimal properties. brichem-tech.comarvinkala.comufileos.com Furthermore, the rigid colloidal structure of the clay is not sensitive to heat, so it can compensate for the tendency of many organic thickeners to lose viscosity at elevated temperatures. cheb.ltvanderbiltminerals.com
Table 1: Synergistic Effect of this compound and Xanthan Gum This table illustrates the non-additive increase in viscosity when this compound (a brand of Magnesium Aluminum Silicate) is combined with Xanthan Gum. Data is conceptual based on described synergistic effects.
| Component A: 2% this compound Viscosity (cps) | Component B: 1% Xanthan Gum Viscosity (cps) | Expected Additive Viscosity (cps) | Actual Measured Viscosity of Mixture (cps) | Synergistic Increase (%) |
|---|---|---|---|---|
| 400 | 1500 | 1900 | 3500 | 84% |
pH Stability and Electrolyte Compatibility Mechanisms
This compound is effective over a broad pH range, typically from 2 to 13, making it suitable for everything from acidic metal cleaners to caustic oven cleaners. cheb.ltvanderbiltminerals.com
The fundamental silicate structure of the clay is inherently stable and does not hydrolyze or degrade easily across this wide pH spectrum. vanderbiltminerals.com However, the surface charges on the clay platelets can be influenced by pH. In highly acidic or alkaline environments, the edge charges of the platelets can change, which may affect the "house of cards" network.
The presence of electrolytes (salts) can also impact the stability of the dispersion. Electrolytes in the water compress the electrical double layer (EDL) surrounding the clay platelets. itn.pt This reduces the electrostatic repulsion between the platelet faces, which can lead to flocculation and a collapse of the gel structure if not controlled.
However, this compound exhibits a degree of electrolyte compatibility. vanderbiltminerals.com Furthermore, its stability in the presence of electrolytes is significantly enhanced when used with protective colloids like xanthan gum. vanderbiltminerals.comvanderbiltminerals.com The polymer chains adsorbed onto the clay surfaces provide a steric barrier, physically preventing the platelets from getting close enough to flocculate, thus preserving the colloidal network even at higher electrolyte concentrations. Certain grades, like VAN GEL ES, are specifically formulated to provide maximum electrolyte stability. univarsolutions.com
Table 2: Compound Names
| Compound Name |
|---|
| This compound |
| Magnesium Aluminum Silicate |
| Smectite |
| Xanthan Gum |
| Carboxymethylcellulose (CMC) |
| Poly (vinyl alcohol) |
| Poly (ethylene glycol) |
| Polyamide 6 |
| Polyetherimide |
| Polyimide |
| Acrylamide |
| ε-caprolactone |
| Bentonite (B74815) |
| Montmorillonite (B579905) |
| Saponite |
| Hectorite (B576562) |
| Stevensite |
| Nontronite |
| Beidellite |
| Attapulgite Clay |
| Sepiolite |
| Kaolinite |
| Gibbsite |
| Boehmite |
| Rhodamine 6G |
Applications of Van Gel B in Advanced Materials Science and Engineering Non Clinical
Role in Ceramic Processing and Glaze Formulations
Within the ceramics industry, VAN GEL B is utilized to control the properties of ceramic bodies and glazes. cheb.lt Its function as a suspending agent and rheology modifier is critical for maintaining the homogeneity of ceramic slurries. It ensures that mineral particles remain evenly dispersed, which is essential for uniform application and consistent firing results. In glazes, it prevents the settling of frit and pigment particles, improves adhesion to the ceramic body, and controls the viscosity for even coating, thereby preventing defects like running or cracking during firing.
Application in Environmental Remediation Technologies
The inherent properties of smectite clays (B1170129) like this compound make them suitable for certain environmental applications, particularly in water treatment.
The layered silicate (B1173343) structure of this compound provides a large surface area and a net negative surface charge, making it effective for the adsorption of certain pollutants. While specific research on "this compound" for this purpose is limited in the provided results, smectite clays, in general, are known to function as effective adsorbents. They can bind to positively charged ions (cations), such as heavy metals, and some organic contaminants through ion exchange and surface adsorption mechanisms. This makes them valuable in systems designed to purify industrial wastewater or contaminated groundwater. vanderbiltchemicals.com Appropriate containment and disposal procedures are necessary to manage the material after it has been used for remediation. vanderbiltchemicals.comvangelder-inc.com
Table 2: Key Physical and Chemical Properties of this compound
| Property | Value / Description | Source |
| Chemical Composition | Magnesium Aluminum Silicate (Smectite Clay) | specialchem.comvanderbiltchemicals.com |
| Appearance | Off-white, small granules | vanderbiltminerals.com |
| pH (4% dispersion) | 8.5 to 9.5 | vanderbiltminerals.com |
| Density | 2.6 g/cc | vanderbiltminerals.com |
| Solubility in Water | Forms a colloidal dispersion; insoluble | cheb.ltunivarsolutions.com |
Photocatalytic Enhancements with Clay Composites (e.g., TiO2-clay systems)
The integration of smectite clays like this compound with photocatalysts such as titanium dioxide (TiO2) has been a subject of extensive research to develop advanced materials for environmental remediation. mdpi.com These clay-based composites offer a synergistic combination of adsorption and photocatalysis, leading to enhanced degradation of organic pollutants in water. rsc.orgresearchgate.net The clay acts as a support for the TiO2 nanoparticles, preventing their agglomeration and increasing the number of active surface sites, which in turn boosts photocatalytic efficiency. mdpi.comworldresearchersassociations.com
The use of clay minerals, including bentonite (B74815) and other smectites, as a support for TiO2 is a promising approach for creating low-cost and effective photocatalysts. mdpi.comrsc.org The synthesis of these composites is often achieved through methods like the sol-gel technique. rsc.orgworldresearchersassociations.com The resulting materials exhibit a high specific surface area and a mesoporous structure, which are beneficial for their photocatalytic activity. worldresearchersassociations.comnih.gov
Research has demonstrated the effectiveness of TiO2-clay composites in degrading a variety of pollutants under UV and solar irradiation. mdpi.comworldresearchersassociations.com For instance, studies have shown significant removal of dyes like naphthol blue black and pollutants such as p-nitrophenol and fluorescein. mdpi.comworldresearchersassociations.comuliege.be The efficiency of these composite materials is influenced by several factors, including the initial pH of the solution, the concentration of the photocatalyst, and the calcination temperature during synthesis. researchgate.networldresearchersassociations.comtandfonline.com
The enhanced performance of TiO2-clay composites is attributed to the clay's ability to adsorb pollutant molecules, bringing them into close proximity with the TiO2 particles where they can be degraded through photocatalytic action. researchgate.net This "adsorb and shuttle" process can significantly increase the rate of degradation compared to using TiO2 alone. unimi.it Furthermore, the clay support can facilitate the separation and recovery of the photocatalyst from the treated water, which is a significant advantage for practical applications. researchgate.net
Table 1: Research Findings on Photocatalytic Degradation using TiO2-Clay Composites
| Pollutant | Clay Type | Light Source | Degradation Efficiency | Reference |
| p-Nitrophenol | Smectite | UVA | 70-90% after 8 hours | uliege.be |
| Fluorescein | Smectite | UVA | - | uliege.be |
| Naphthol Blue Black | Bentonite | UV / Solar | High | worldresearchersassociations.com |
| 2,4-dichlorophenol | Sepiolite | UV | 90.9% within 120 min | mdpi.com |
| Acid Red G (ARG) | Kaolinite | - | High | mdpi.com |
| 4-nitrophenol (4-NP) | Kaolinite | - | High | mdpi.com |
| Methylene Blue | Bentonite | - | High | nih.gov |
| Rhodamine B | Smectite | UV | Up to 99.97% after 80 min | geoscienceworld.org |
| Diclofenac | Smectite | Solar | >95% | unimi.it |
Use in Agricultural Suspensions
This compound is widely utilized in the agricultural sector as a key component in the formulation of pesticide and herbicide suspensions. cheb.ltcamsi-x.comexpresspharma.in Its primary function is to act as a suspending and stabilizing agent in aqueous flowables, which are concentrated suspensions of water-insoluble active ingredients. camsi-x.comvanderbiltminerals.com These formulations require excellent long-term stability to prevent the settling of active particles, which could otherwise lead to inconsistent application rates and reduced efficacy. camsi-x.com
The thixotropic nature of this compound imparts a desirable rheological profile to agricultural suspensions. vanderbiltminerals.com This means that the formulation has a high viscosity at rest, effectively suspending the solid particles, but thins out under shear, allowing for easy pouring and spraying. vanderbiltminerals.comsilverson.com This property prevents the formation of hard-packed sediment at the bottom of containers and ensures that the product can be easily redispersed with minimal agitation. camsi-x.comexpresspharma.in
The use of this compound in agricultural suspensions offers several benefits to formulators:
Enhanced Stability: It prevents the settling and hard-packing of active ingredients, ensuring a long shelf life and consistent product quality. camsi-x.comexpresspharma.in
Improved Flow Properties: The thixotropic rheology allows for easy handling and application of the product. vanderbiltminerals.comsilverson.com
Uniform Dosage: By maintaining a stable suspension, it ensures that the correct concentration of the active ingredient is applied. expresspharma.in
Synergistic Thickening: In combination with polymers like xanthan gum, it provides efficient and cost-effective viscosity control. cheb.ltcamsi-x.com
Table 2: Components in Agricultural Suspension Formulations
| Component | Function | Reference |
| This compound (Smectite Clay) | Suspending agent, stabilizer, rheology modifier | vanderbiltminerals.comcheb.ltcamsi-x.com |
| Xanthan Gum | Co-thickener, stabilizer | cheb.ltcamsi-x.comexpresspharma.in |
| Active Ingredient (Pesticide/Herbicide) | The primary agent for pest/weed control | camsi-x.com |
| Water | Continuous phase/carrier | camsi-x.com |
| Wetting and Dispersing Agents | Facilitate the dispersion of solid particles | camsi-x.comgoogle.com |
| Diluents/Fillers (e.g., Kaolin, Pyrophyllite) | Adjust viscosity and act as a support for the active ingredient | camsi-x.comgoogle.com |
Future Research Directions and Challenges for Van Gel B Chemistry
Development of Novel Synthetic Approaches for Tailored Properties
While VAN GEL B is derived from a naturally occurring mineral, the broader field of smectite clay synthesis presents significant opportunities for creating materials with precisely controlled properties. mdpi.com Current research into the synthesis of smectites, which includes magnesium aluminum silicate (B1173343), focuses on methods that allow for the tailoring of layer charge, particle size, chemical composition, and surface characteristics. incidecoder.comsciepublish.com
Hydrothermal synthesis is a prevalent method, involving the crystallization of smectites from gels or glasses under controlled temperature and pressure. researchgate.netsoton.ac.uk However, achieving high phase-purity, particularly for specific smectite types, remains a significant challenge. researchgate.netrsc.org Future research aims to refine these techniques to overcome such obstacles. The ability to synthetically produce magnesium aluminum silicate with a predetermined structure would enable the creation of "designer" rheological modifiers. For instance, modifying the layer charge density could directly impact the cation exchange capacity and the swelling behavior of the clay in water, allowing for the fine-tuning of viscosity and yield stress in final formulations. incidecoder.com
| Synthesis Method | Description | Potential for Tailoring Properties | Key Challenges |
| Hydrothermal Synthesis | Crystallization from gels or glasses at elevated temperature (100-1000°C) and pressure. researchgate.netsoton.ac.uk | Control over particle size, crystallinity, and, to some extent, composition. | Achieving high phase-purity; avoiding metastable phases. incidecoder.comresearchgate.net |
| Low-Temperature Synthesis | Synthesis at ambient pressure and temperatures below 100°C. researchgate.net | Potentially more energy-efficient; allows for incorporation of thermally sensitive species. | Slower reaction kinetics; often results in poorly crystalline materials. |
| Fluoride-Assisted Synthesis | Use of fluoride (B91410) ions as a mineralizer to facilitate crystallization at lower temperatures. researchgate.net | Can improve crystallinity and yield under milder conditions. | Incorporation of fluoride into the final structure; environmental concerns. |
Further research into these synthetic pathways could lead to novel grades of this compound with enhanced stability in extreme pH environments, improved synergy with next-generation organic polymers, or unique textural properties for specialized applications. mdpi.com
Exploration of Advanced Multiscale Modeling for Complex Systems
The macroscopic behavior of this compound dispersions—such as their viscosity, thixotropy, and suspension capabilities—originates from complex interactions at the molecular and mesoscopic scales. mdpi.com Advanced multiscale modeling provides a powerful tool to bridge this gap, offering unprecedented insight into how the arrangement of individual clay platelets dictates the bulk properties of a formulation. slb.comjshemings.net
Computational techniques are being increasingly applied to clay systems to simulate their behavior from the quantum level to the macroscopic continuum. elementis.com
Molecular Dynamics (MD): MD simulations can model the interactions between individual clay platelets, water molecules, and dissolved ions. This allows researchers to understand the fundamental forces driving the formation of the characteristic "house of cards" gel structure and to predict how changes in the chemical environment (e.g., pH, electrolyte concentration) will affect its stability. mdpi.com
Coarse-Grained (CG) Modeling: To simulate larger systems over longer timescales, CG models group atoms into larger "beads." This approach is ideal for studying phenomena like the aggregation of clay particles and their interaction with polymer chains, which is crucial for understanding the synergistic relationship between this compound and thickeners like xanthan gum.
Continuum Models: At the largest scale, continuum mechanics can model the bulk flow behavior (rheology) of the entire dispersion, using parameters derived from smaller-scale simulations and experimental data. slb.com
By integrating these different modeling scales, researchers can create a comprehensive, bottom-up understanding of this compound performance. jshemings.net This "virtual laboratory" approach can accelerate the development of new formulations by reducing the need for extensive trial-and-error experimentation, allowing for the rapid screening of new additives and the optimization of existing product performance.
Integration of this compound in Emerging Smart Materials (non-biological, non-human applications)
The unique colloidal and rheological properties of this compound make it a compelling candidate for integration into a new generation of smart materials. These materials are designed to respond to external stimuli, such as stress, temperature, or chemical changes, in a controlled and predictable way. The research focus is on leveraging the inherent properties of smectite clays (B1170129) for advanced, non-biological applications.
One promising area is the development of self-healing coatings . Smectite clays can be used as nanocontainers for corrosion inhibitors. mdpi.comjshemings.net If a coating is scratched, the change in the local environment can trigger the release of the healing agent from the clay platelets, which then acts to passivate the exposed metal surface. The clay's physical swelling upon contact with moisture can also help to physically seal small cracks. jshemings.net
Another potential application is in shear-thickening fluids (STFs) . While this compound dispersions are typically shear-thinning, modifying the clay platelets or combining them with other nanoparticles could induce shear-thickening behavior. uu.nl STFs have potential applications in vibration damping and protective systems where the material needs to become more rigid under impact.
Furthermore, the high surface area and layered structure of smectite clays make them excellent platforms for supporting functional nanoparticles. mdpi.com this compound could serve as a stabilizing matrix for catalytic or sensing nanoparticles, preventing their aggregation and ensuring their uniform dispersion in a liquid medium. elementis.com This could lead to novel functional fluids for environmental remediation or specialized chemical sensors.
Sustainability and Circular Economy Considerations in Clay-Based Material Development
This compound is derived from naturally occurring smectite ores, making sustainability a key consideration throughout its lifecycle. mdpi.com The principles of a circular economy—which emphasize minimizing waste and maximizing resource use—are highly relevant to the future development of clay-based materials.
Research and development in this area focus on several key aspects:
Responsible Sourcing: The process begins with the sustainable management of the clay deposits themselves. The ores for VAN GEL are mined in the U.S. Southwest, and responsible practices are essential to minimize environmental impact. mdpi.com
Green Processing: The purification of this compound involves a water-washing process. mdpi.com Optimizing this process to reduce water and energy consumption is a continuous goal. Innovations in processing that minimize the environmental footprint are a key research direction.
Lifecycle Extension and Recycling: Clay-based materials are inherently durable and inert. When used in products like coatings or ceramics, they contribute to a long service life. At the end of a product's life, there are opportunities for recycling. For example, construction materials containing clays can be ground down and reincorporated into new products, reducing the need for virgin materials.
Reducing Embodied Energy: Compared to the production of synthetic polymers or other highly processed additives, natural minerals like clay generally have lower embodied energy. Future research will focus on quantifying and further reducing the total energy input from mining and processing to final application.
By embracing a circular economy framework, the production and use of clay-based materials like this compound can align with global sustainability goals, offering high-performance solutions with a reduced environmental impact.
Interdisciplinary Research Opportunities in Colloidal and Materials Science
Advancing the science and application of this compound requires a deeply interdisciplinary approach, bridging the gap between fundamental colloidal science and applied materials engineering. The challenges and opportunities outlined in the preceding sections cannot be addressed by a single discipline alone.
Chemistry and Materials Science: Collaboration is essential for developing novel synthetic routes to create tailored clays with specific functionalities (7.1) and for integrating these materials into advanced composites and smart systems (7.3).
Physics and Computational Science: Physicists and computational scientists are needed to develop and refine the advanced multiscale models (7.2) that can predict the behavior of these complex colloidal systems, guiding experimental work and accelerating discovery.
Chemical and Process Engineering: Engineers play a critical role in scaling up new synthesis methods and in designing sustainable and efficient manufacturing processes (7.4) for the next generation of clay-based materials.
Colloidal and Polymer Science: The well-established synergistic relationship between this compound and organic polymers like xanthan gum is a prime example of successful interdisciplinary work. researchgate.netmdpi.com Future research will explore combinations with new classes of polymers and surfactants to create novel rheological profiles and enhanced stability.
The continued study of this compound and related smectite clays serves as a rich platform for fundamental research in areas such as particle-particle interactions, gelation kinetics, and non-Newtonian fluid dynamics, while simultaneously driving innovation in industrial formulations and advanced materials.
Q & A
Q. How can researchers characterize the rheological properties of VAN GEL B in aqueous systems?
Methodological Answer: To assess rheological behavior (e.g., viscosity, shear-thinning), prepare aqueous dispersions using standardized protocols (e.g., 0.15–0.30 parts this compound per 100 parts water ). Use rotational viscometry to measure viscosity across shear rates (e.g., 0.1–100 s⁻¹). For thixotropy analysis, employ hysteresis loop testing. Document buffer composition, temperature, and hydration time, as these variables significantly impact results .
| Key Properties of this compound (CAS 12199-37-0) |
|---|
| Molecular Formula: C₃₃H₅₇CrO₆ |
| Purity: ≥95% |
| Storage: Desiccate at +4°C |
| Primary Use: Thickening, suspension control |
Q. What protocols ensure reproducibility in this compound-based formulation studies?
Methodological Answer:
- Sample Preparation : Use deionized water at 25°C; hydrate this compound for 24 hours under continuous agitation to ensure uniform dispersion .
- Quality Control : Validate purity via X-ray diffraction (XRD) to confirm bentonite structure and assess chromium content via ICP-MS .
- Documentation : Adhere to guidelines for reporting experimental details (e.g., buffer pH, mixing speed) to enable replication .
Advanced Research Questions
Q. How do extreme pH conditions affect this compound’s colloidal stability and suspending capacity?
Methodological Answer: Design experiments to test stability across pH 2–12:
- Procedure : Adjust pH using HCl/NaOH, then measure zeta potential (via dynamic light scattering) and sedimentation rates over 7 days.
- Analysis : Correlate zeta potential trends (e.g., isoelectric point) with suspension efficacy. Note that acidic conditions may reduce interlayer spacing due to protonation, while alkaline environments enhance swelling .
- Data Conflict Resolution : If discrepancies arise (e.g., conflicting viscosity values), standardize hydration time and shear history across studies .
Q. What advanced spectroscopic techniques elucidate interactions between this compound and pharmaceutical excipients?
Methodological Answer:
- FTIR Spectroscopy : Identify functional groups (e.g., -OH, Si-O-Si) to detect hydrogen bonding between this compound and polymers like carbomers .
- TEM/SAXS : Visualize nanoscale clay platelet dispersion in composite gels.
- Thermogravimetric Analysis (TGA) : Quantify thermal stability shifts when this compound is combined with excipients .
Q. How can experimental design address contradictions in this compound’s reported performance in high-temperature drilling fluids?
Methodological Answer:
- Controlled Variables : Test fluid formulations at temperatures up to 150°C, monitoring viscosity retention and filter cake formation.
- Statistical Modeling : Use response surface methodology (RSM) to optimize this compound concentration (0.1–0.5% w/w) and ionic strength .
- Validation : Compare results with industry benchmarks (e.g., API 13A standards) to resolve discrepancies .
Data Analysis and Interpretation
Q. What statistical approaches resolve inconsistencies in this compound’s rheological data across studies?
Methodological Answer:
- Meta-Analysis : Aggregate datasets from peer-reviewed studies, normalizing variables (e.g., shear rate, temperature).
- Error Analysis : Calculate confidence intervals for viscosity measurements; outliers may arise from unaccounted humidity during storage .
- Machine Learning : Train models to predict this compound behavior under untested conditions using historical data .
Q. How do researchers balance novelty and feasibility when designing this compound-based drug delivery systems?
Methodological Answer: Apply the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant):
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
